Cas no 1977-06-6 ((4-Methylthiazol-5-yl)methanol)

• Product Name: (4-Methylthiazol-5-yl)methanol
• CAS No: 1977-06-6
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD09032911
• CID: 118255
• PubChem ID: 10329317
• Update Time: 2025-06-21

(4-Methylthiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methylthiazol-5-yl)methanol
• (4-Methyl-1,3-thiazol-5-yl)methanol
• 4-METHYL-5-THIAZOLYL METHANOL
• 5-Thiazolemethanol,4-methyl-
• EN300-65576
• 4-Methyl-5-thiazolemethanol
• BAA97706
• J-501449
• DTXSID00438102
• MFCD09032911
• FT-0681710
• SCHEMBL858586
• Z397587526
• 1977-06-6
• 4-methyl-5-hydroxymethyl thiazole
• AKOS005073587
• 5-Thiazolemethanol, 4-methyl-
• BB 0262906
• MD-0707
• 4-methyl-5-(hydroxymethyl)thiazole
• 4-methyl-5-(hydroxymethyl)-thiazole
• ZSPCITYHOYJDBW-UHFFFAOYSA-N
• ALBB-030274
• DB-021764
• DTXCID30388924
• 818-896-4

• MDL： MFCD09032911
• Inchi： 1S/C5H7NOS/c1-4-5(2-7)8-3-6-4/h3,7H,2H2,1H3
• InChI Key： ZSPCITYHOYJDBW-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CO

Computed Properties

• Exact Mass: 129.02500
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 253.231°C at 760 mmHg
• Flash Point: 106.951°C
• Refractive Index: 1.58
• PSA: 61.36000
• LogP: 0.94380

(4-Methylthiazol-5-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on (4-Methylthiazol-5-yl)methanol

(4-Methylthiazol-5-yl)methanol (CAS No. 1977-06-6): An Overview of Its Properties, Applications, and Recent Research

(4-Methylthiazol-5-yl)methanol, also known by its CAS number 1977-06-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiazole ring structure, which imparts a range of biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with (4-Methylthiazol-5-yl)methanol.

Chemical Properties

(4-Methylthiazol-5-yl)methanol is a colorless to pale yellow liquid with a molecular formula of C₅H₈N₂S. It has a molecular weight of approximately 128.19 g/mol. The compound features a thiazole ring with a methyl group at the 4-position and a hydroxymethyl group at the 5-position. The presence of these functional groups contributes to its solubility in polar solvents such as water and ethanol, making it suitable for various chemical and biological applications.

The thiazole ring is known for its stability and ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. The hydroxymethyl group can undergo various chemical reactions, such as oxidation to form the corresponding carboxylic acid or esterification to produce esters. These properties make (4-Methylthiazol-5-yl)methanol a valuable intermediate in the synthesis of more complex molecules.

Synthesis Methods

The synthesis of (4-Methylthiazol-5-yl)methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methylthiazole with formaldehyde in the presence of an acid catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, leading to the formation of the desired product.

Another approach involves the alkylation of 4-methylthiazole using an appropriate alkylating agent, such as methyl iodide or ethyl bromide, followed by reduction to introduce the hydroxymethyl group. This method can be more selective and yield higher purity products but may require more stringent reaction conditions.

Biological Activities

(4-Methylthiazol-5-yl)methanol has been studied for its potential biological activities, particularly in the context of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of thiamine (vitamin B1) analogs. Thiamine plays a crucial role in carbohydrate metabolism and energy production, and derivatives of thiamine have been explored for their therapeutic potential in various diseases.

Recent research has also highlighted the anti-inflammatory properties of compounds derived from (4-Methylthiazol-5-yl)methanol. Studies have shown that certain thiazole derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for treating inflammatory disorders.

In addition to its anti-inflammatory effects, (4-Methylthiazol-5-yl)methanol has been investigated for its potential neuroprotective properties. Research suggests that thiazole derivatives can protect neurons from oxidative stress and prevent apoptosis, which could have implications for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent Research Advancements

The field of medicinal chemistry is continually evolving, and recent studies have shed new light on the potential applications of (4-Methylthiazol-5-yl)methanol. One area of significant interest is its use in drug delivery systems. Researchers have developed novel nanocarriers that incorporate thiazole derivatives to enhance drug solubility and bioavailability. These nanocarriers have shown promise in improving the efficacy and reducing the side effects of various therapeutic agents.

Another exciting development is the use of machine learning algorithms to predict the biological activities of thiazole derivatives. By analyzing large datasets of chemical structures and their corresponding biological activities, researchers can identify novel compounds with improved therapeutic profiles. This approach has led to the discovery of several promising leads that are currently undergoing further evaluation.

Conclusion

(4-Methylthiazol-5-yl)methanol (CAS No. 1977-06-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive intermediate in the synthesis of biologically active molecules. Recent advancements in synthetic methods, biological studies, and drug delivery systems have further expanded its potential uses. As research continues to uncover new insights into its properties and applications, (4-Methylthiazol-5-yl)methanol is poised to play an increasingly important role in the development of innovative therapeutic strategies.